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Compound of Interest

Compound Name: Ethyl acetimidate

Cat. No.: B086521

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl acetimidate, and its more commonly handled hydrochloride salt, serves as a valuable
and versatile reagent in organic synthesis. Its utility stems from the reactive imidate
functionality, which acts as a powerful electrophile, enabling the construction of a variety of
nitrogen-containing compounds. This guide provides a comprehensive overview of ethyl
acetimidate's properties, synthesis, and key applications, complete with experimental
protocols, quantitative data, and mechanistic diagrams to support its use in research and
development.

Properties and Handling

Ethyl acetimidate is typically encountered as its hydrochloride salt, a white to light yellow
crystalline solid that is more stable and easier to handle than the free base, which is a colorless
to pale yellow liquid.[1][2] The hydrochloride salt is soluble in water and alcohols.[1][3]

Table 1: Physicochemical Properties of Ethyl Acetimidate Hydrochloride[1][3][4]
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Property Value

CAS Number 2208-07-3

Molecular Formula C4H10CINO

Molecular Weight 123.58 g/mol

Appearance White to light yellow crystalline powder
Melting Point 112-114 °C

Solubility Soluble in water (50 mg/mL), ethanol

Synthesis of Ethyl Acetimidate Hydrochloride

The most common method for the preparation of ethyl acetimidate hydrochloride is the Pinner
reaction, which involves the acid-catalyzed reaction of a nitrile with an alcohol.[5][6]

Pinner Reaction Mechanism

The Pinner reaction begins with the protonation of the nitrile by a strong acid, typically
anhydrous hydrogen chloride, to form a highly electrophilic nitrilium ion. The alcohol then acts
as a nucleophile, attacking the nitrilium ion to form a protonated imidate. Subsequent
deprotonation yields the imidate, which is then protonated to form the stable Pinner salt (alkyl
imidate hydrochloride).[7][8]
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Step 1: Nitrilium Ion Formation
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Step 3: Deprotonation and Protonation
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Step 1: Nucleophilic Attack
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Step 1: Initial Nucleophilic Attack
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Step 2: Intramolecular Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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